![molecular formula C16H14N2O2 B1328211 5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde CAS No. 1030421-44-3](/img/structure/B1328211.png)
5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde” is a complex organic compound that contains an indole and a pyridine moiety. Indoles are a class of compounds that are widely distributed in the natural world and have diverse biological activities. Pyridines are also a class of compounds that are important in the field of medicinal chemistry .
Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to exhibit antiviral properties. For instance, certain indole-based compounds have shown inhibitory activity against influenza A and Coxsackie B4 virus . The structural features of “5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde” could be explored for potential antiviral agents, especially in the context of emerging viral diseases.
Anticancer Activity
Indole derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines . The unique structure of “5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde” may offer a new avenue for cancer treatment research, potentially leading to the development of novel anticancer drugs.
Antimicrobial Activity
The antimicrobial potential of indole derivatives makes them candidates for the development of new antibiotics, especially in the face of rising antibiotic resistance . “5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde” could be part of studies aimed at discovering compounds with effective antibacterial and antifungal activities.
Plant Growth Regulation
Indole-3-acetic acid, a derivative of indole, is a well-known plant hormone involved in the regulation of plant growth . By studying the effects of “5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde” on plants, it could be possible to develop new agrochemicals that enhance crop yields or control plant growth.
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-methoxy-1-(pyridin-3-ylmethyl)indole-3-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2/c1-20-14-4-5-16-15(7-14)13(11-19)10-18(16)9-12-3-2-6-17-8-12/h2-8,10-11H,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQUJUVLPIAMPHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C=C2C=O)CC3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-1-(pyridin-3-ylmethyl)-1H-indole-3-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.